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Compound of Interest

Compound Name: 7-Aminoflunitrazepam

Cat. No.: B158405

A Comprehensive Overview for Researchers,
Scientists, and Drug Development Professionals

Introduction

7-Aminoflunitrazepam is the major and pharmacologically active metabolite of flunitrazepam,
a potent benzodiazepine. Due to the parent compound's significant sedative and amnesic
properties, understanding the toxicological profile of its primary metabolite is of paramount
importance in clinical, forensic, and drug development contexts. This technical guide provides a
detailed examination of the available toxicological data for 7-Aminoflunitrazepam, with a focus
on its metabolism, toxicokinetics, and mechanisms of toxicity.

Metabolism and Pharmacokinetics

Flunitrazepam undergoes extensive metabolism in the body, primarily through nitro-reduction,
to form 7-Aminoflunitrazepam. This biotransformation is a critical aspect of its
pharmacological and toxicological profile.

Metabolic Pathway of Flunitrazepam to 7-Aminoflunitrazepam

The conversion of flunitrazepam to 7-Aminoflunitrazepam is a key step in its detoxification
pathway. This metabolic process involves the reduction of the 7-nitro group to an amino group.
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 To cite this document: BenchChem. [Toxicological Profile of 7-Aminoflunitrazepam: An In-
Depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158405#toxicological-profile-of-7-
aminoflunitrazepam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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